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Compound of Interest

2-Chloro-1-(4-
Compound Name:
isopropylphenyl)ethanone

CAS No.: 21886-60-2

Cat. No.: B1608626

Get Quote

Executive Summary
2-Chloro-1-(4-isopropylphenyl)ethanone (CAS: 4209-24-9) is a potent

-haloketone. While valuable as a pharmaceutical intermediate, it poses significant handling
risks due to its nature as a lachrymator (tear-inducing agent) and a direct alkylating agent.

The Directive: Do not dispose of this compound directly into standard organic waste streams
without pre-treatment. The volatility and reactivity of the

-chloro moiety can cause "off-gassing" in waste containers, endangering waste management
personnel.

The Strategy: Implement a "Quench-then-Bin" protocol. Chemically convert the electrophilic

-carbon into a benign, water-soluble Bunte salt using a nucleophilic sulfur species before
releasing it to the hazardous waste stream.

Chemical Profile & Hazard Assessment
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This compound is a lipophilic analog of 2-chloroacetophenone (CN Gas). Its isopropyl group

increases lipid solubility, potentially enhancing skin permeation compared to its non-alkylated

homologs.
Parameter Data Operational Implication
CAS Number 4209-24-9 Use for waste manifesting.
Highly electrophilic at the
Structure -Chloro-4-
isopropylacetophenone -carbon.

Hazard Class

Lachrymator, Corrosive, Acute

Requires full face-shield or

Tox. sash-down fume hood work.
Reactivit Irreversibly binds to biological
eactivi .
Y Alkylating Agent thiols (proteins/enzymes).
Critical: Neutralization requires
Solubility Low (Water), High (Organics) a co-solvent
(Ethanol/Acetone).
) ) Combustible, but not highly
Flash Point >110°C (Estimated)

flammable.

The "Why": Mechanism of Hazard & Neutralization

To ensure safety, one must understand the causality of the hazard. This compound causes

damage by alkylating the TRPAL ion channels in sensory nerve endings.

The Neutralization Logic: We exploit the same reactivity that makes it dangerous. By

introducing a "sacrificial” nucleophile (Sodium Thiosulfate) that is stronger than biological

tissue, we displace the chloride ion.

e Reaction:

e Result: The product is a Bunte Salt. It is non-volatile, water-soluble, and no longer a

lachrymator.
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Visualization: Reactivity & Quenching Pathway
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sulfur SN2 Attack Conversio Bunte Salt
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Donor
Nucleophile |

(Sodium Thiosulfate)

Click to download full resolution via product page

Figure 1: The chemical transformation from hazardous lachrymator to benign salt via thiosulfate
guenching.

Operational Protocol: The "Quench-then-Bin"
Method

Scope: For residual amounts (<50g) or spill cleanup. For bulk kegs, contact a licensed
hazardous waste hauler directly. PPE: Nitrile gloves (double gloved) or Silver Shield® laminate
gloves; chemical splash goggles; lab coat; fume hood (REQUIRED).

Step 1: Preparation of Quenching Solution

Because the target molecule is lipophilic (isopropyl group), a purely aqueous thiosulfate
solution will react too slowly due to phase separation. You must use a co-solvent.

» Dissolve: 15g Sodium Thiosulfate (

) and 2g Sodium Carbonate (
) in 100mL of water.

o Note: The Carbonate buffers the solution. Acidic thiosulfate decomposes into toxic

and elemental sulfur.
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e Add Co-Solvent: Add 50mL of Ethanol or Acetone to the agueous mixture.

Step 2: The Neutralization Process

e Dilute the Waste: Dissolve the 2-Chloro-1-(4-isopropylphenyl)ethanone residue in a
minimal amount of acetone or ethyl acetate.

o Combine: Slowly add the Quenching Solution to the dissolved waste while stirring.
o Observation: The solution may warm slightly (exothermic).

o Agitate: Stir vigorously for at least 1 hour. The mixture must be homogenous for the reaction
to complete.

» Validation (The Trust Step):
o Take a small aliquot.
o Check pH: Ensure it remains >7. If acidic, add more Sodium Carbonate.
o Optional: Run a TLC plate. The starting material spot (high

) should disappear, replaced by a baseline spot (Bunte salt).

Step 3: Final Disposal

e Segregation: Once quenched, the mixture contains organic solvents and sodium salts.
e Labeling: Label as "Quenched Halogenated Solvent Waste".
o Do not pour down the drain (due to the co-solvents and local regulations).

o Container: Polyethylene (HDPE) or Glass carboy.

Waste Stream Decision Matrix

Follow this logic flow to determine the correct disposal path for your specific situation.

Figure 2: Decision matrix for segregating and treating lachrymatory waste.
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Emergency Procedures (Spills)

If 2-Chloro-1-(4-isopropylphenyl)ethanone is spilled outside the hood:

Evacuate: Clear the immediate area. The lachrymatory effect will disorient personnel.

Do Not Wipe Dry: Wiping spreads the surface area, increasing volatilization.

Cover: Cover the spill with a slurry of Sodium Carbonate and clay absorbent (vermiculite).

Decontaminate: Once absorbed, wash the surface with the Thiosulfate/Ethanol solution

described in Section 4.

Regulatory & Compliance (RCRA)

In the United States, this waste does not have a specific "P" or "U" list code by CAS number.
However, it is regulated under Resource Conservation and Recovery Act (RCRA)
characteristics:

o Characteristic of Corrosivity (D002): If the waste is aqueous and pH < 2 or > 12.5 (unlikely if
pure, but possible in mixtures).

o Characteristic of Reactivity: While stable, its ability to generate toxic fumes (HCI) upon
decomposition is noted.

o F-List: If mixed with spent halogenated solvents (e.g., Methylene Chloride), it adopts the
FO01/F002 code.

Final Disposition: The only acceptable final disposal method is High-Temperature Incineration
with acid gas scrubbing (to capture HCI).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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